![molecular formula C16H19IO4 B6208052 ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2703781-60-4](/img/no-structure.png)
ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Overview
Description
Ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, or simply ethyl iodomethylphenyloxabicyclohexane-4-carboxylate, is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 473.39 g/mol and a melting point of 110-112°C. It is insoluble in water, but soluble in most organic solvents. This compound has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of the mechanism of action of drugs, and the study of biochemical and physiological effects.
Scientific Research Applications
Ethyl iodomethylphenyloxabicyclohexane-4-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as anticonvulsants and anti-inflammatory drugs. It has also been used to study the mechanism of action of drugs, as well as to study biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl iodomethylphenyloxabicyclohexane-4-carboxylate is not fully understood. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase, which is involved in the production of prostaglandins. It may also act as an agonist of certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
Ethyl iodomethylphenyloxabicyclohexane-4-carboxylate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been shown to act as an agonist of the serotonin receptor, which is involved in mood regulation.
Advantages and Limitations for Lab Experiments
Ethyl iodomethylphenyloxabicyclohexane-4-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is insoluble in water, which makes it easier to isolate and purify. Additionally, it is relatively stable, and it has a low toxicity. However, it also has some limitations. It is not soluble in water, which can make it difficult to dissolve in aqueous solutions. Additionally, it has a low solubility in organic solvents, which can make it difficult to dissolve in organic solutions.
Future Directions
There are a variety of potential future directions for research on ethyl iodomethylphenyloxabicyclohexane-4-carboxylate. These include further investigation into the mechanism of action of the compound, as well as into its biochemical and physiological effects. Additionally, further research could be conducted into the synthesis of the compound, as well as into its potential uses in the synthesis of pharmaceuticals. Finally, further research could be conducted into the potential toxicity of the compound, as well as into potential methods of reducing its toxicity.
Synthesis Methods
Ethyl iodomethylphenyloxabicyclohexane-4-carboxylate can be synthesized using a variety of methods. One method is to react 4-methoxybenzaldehyde with iodomethane in the presence of a base, such as potassium carbonate. The reaction is then quenched with water and the product is isolated by extraction with an organic solvent, such as dichloromethane. The product is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the reaction of starting materials through a series of steps to obtain the final product. The key steps in the synthesis pathway include the protection of the carboxylic acid group, the formation of the bicyclic ring system, the introduction of the iodomethyl group, and the esterification of the carboxylic acid group with ethyl alcohol.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "iodomethane", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "ethanol" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting ethyl acetoacetate with acetic anhydride and sulfuric acid to form ethyl 2-acetoxy-3-oxobutanoate.", "Step 2: Formation of the bicyclic ring system by reacting 4-methoxybenzaldehyde with ethyl 2-acetoxy-3-oxobutanoate in the presence of sodium ethoxide to form ethyl 1-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-3-carboxylate.", "Step 3: Introduction of the iodomethyl group by reacting ethyl 1-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-3-carboxylate with iodomethane in the presence of sodium ethoxide to form ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate.", "Step 4: Esterification of the carboxylic acid group with ethyl alcohol by reacting ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate with ethanol in the presence of sodium ethoxide to form the final product, ethyl 1-(iodomethyl)-3-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate." ] } | |
CAS RN |
2703781-60-4 |
Molecular Formula |
C16H19IO4 |
Molecular Weight |
402.2 |
Purity |
95 |
Origin of Product |
United States |
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